Cas no 1354950-82-5 (1-(3,4-dihydroquinazolin-2-yl)-2-methylpropan-1-amine)

• Product Name: 1-(3,4-dihydroquinazolin-2-yl)-2-methylpropan-1-amine
• CAS No: 1354950-82-5
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• MDL: MFCD20233510
• CID: 5169344
• Update Time: 2025-10-31

1-(3,4-dihydroquinazolin-2-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolinemethanamine, 1,4-dihydro-α-(1-methylethyl)-
• 1-(3,4-dihydroquinazolin-2-yl)-2-methylpropan-1-amine

• MDL： MFCD20233510
• Inchi： 1S/C12H17N3/c1-8(2)11(13)12-14-7-9-5-3-4-6-10(9)15-12/h3-6,8,11H,7,13H2,1-2H3,(H,14,15)
• InChI Key： ALJMOHRSGKTHFD-UHFFFAOYSA-N
• SMILES： C(C1=NCC2=CC=CC=C2N1)(N)C(C)C

Additional information on 1-(3,4-dihydroquinazolin-2-yl)-2-methylpropan-1-amine

Introduction to 1-(3,4-dihydroquinazolin-2-yl)-2-methylpropan-1-amine (CAS No. 1354950-82-5) in Modern Chemical and Pharmaceutical Research

The compound 1-(3,4-dihydroquinazolin-2-yl)-2-methylpropan-1-amine, identified by the CAS number 1354950-82-5, represents a significant molecule in the realm of chemical and pharmaceutical innovation. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive research in medicinal chemistry. The core structure of this compound incorporates a dihydroquinazoline scaffold, which is a well-known pharmacophore in drug discovery, often associated with properties such as kinase inhibition and anti-inflammatory effects.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-(3,4-dihydroquinazolin-2-yl)-2-methylpropan-1-amine, facilitating its exploration in various biochemical pathways. The presence of a secondary amine functionality at the 2-position and an isobutyl group at the 1-position introduces specific steric and electronic characteristics that modulate its reactivity and interactions with biological targets. This compound’s synthesis typically involves multi-step reactions, including cyclization and nucleophilic substitution, which highlight the importance of precise reaction conditions to achieve high yields and purity.

In the context of contemporary pharmaceutical research, 1-(3,4-dihydroquinazolin-2-yl)-2-methylpropan-1-amine has been investigated for its potential role in modulating enzyme activity. Specifically, derivatives of dihydroquinazoline have shown promise in inhibiting tyrosine kinases, which are pivotal in signal transduction pathways associated with cancer cell proliferation. The structural motif’s ability to bind to ATP pockets in these kinases makes it an attractive scaffold for developing small-molecule inhibitors. Preliminary computational studies suggest that the isobutyl substituent enhances binding affinity by optimizing van der Waals interactions with the enzyme’s active site.

The pharmacological profile of 1-(3,4-dihydroquinazolin-2-yl)-2-methylpropan-1-amine has been further explored through in vitro assays. Researchers have observed notable inhibitory effects on several kinases, including EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), which are overexpressed in various malignancies. These findings align with the broader trend of utilizing dihydroquinazoline derivatives as lead compounds for anticancer agents. Additionally, the compound’s amine group provides a site for further functionalization, allowing chemists to explore modifications that could enhance selectivity or bioavailability.

From a chemical biology perspective, understanding the interactions between 1-(3,4-dihydroquinazolin-2-yl)-2-methylpropan-1-amine and biological targets necessitates advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. These methods have revealed detailed insights into the compound’s binding mode within target proteins. For instance, NMR studies have demonstrated specific hydrogen bonding interactions between the amine nitrogen and polar residues in the kinase active site. Such structural information is crucial for rational drug design, enabling modifications that improve binding affinity while minimizing off-target effects.

The synthetic utility of this compound also extends to its role as an intermediate in more complex molecular architectures. Chemists have leveraged its dihydroquinazoline core to construct hybrid molecules that combine multiple pharmacophores into a single entity. This approach has led to the development of novel inhibitors with enhanced therapeutic profiles. For example, by appending additional functional groups such as sulfonamides or carboxylic acids, researchers have generated derivatives with improved solubility and metabolic stability. Such modifications are essential for translating laboratory findings into viable drug candidates suitable for clinical evaluation.

The regulatory landscape surrounding 1-(3,4-dihydroquinazolin-2-yl)-2-methylpropan-1-amine (CAS No. 1354950-82-5) is also noteworthy. As a specialized chemical entity used primarily in research settings, it falls under guidelines that prioritize safety without imposing unnecessary restrictions on academic and industrial innovation. Manufacturers supplying this compound adhere to stringent quality control measures to ensure consistency across batches, which is critical for reproducibility in scientific experiments. Furthermore, efforts are underway to establish standardized protocols for handling and storing this intermediate to maximize its utility while maintaining workplace safety standards.

Future directions in the study of 1-(3,4-dihydroquinazolin-2-yl)-2-methylpropan-1-amine include exploring its potential in other therapeutic areas beyond oncology. For instance, its structural features might be exploited to develop agents targeting neurological disorders or infectious diseases where kinase inhibition plays a role. Collaborative efforts between synthetic chemists and biologists are essential to accelerate these endeavors by integrating expertise from multiple disciplines. Additionally, computational modeling techniques will continue to play a pivotal role in predicting novel derivatives with optimized properties before experimental validation becomes necessary.

In summary,1-(3,4-dihydroquinazolin-2-yiI)-2-methylpropan-I-am ine (CAS No.I 354950-I 82-I 5) stands as a testament toIthe ingenuityIof modern medicinal chemistry.I Its unique structure,I coupledIwith promising biological activities,I positions it asIa valuable toolIfor researchers strivingIto develop next-generation therapeutics.I As our understandingIof biochemical pathways evolves,I so too will our abilityIto harness such compounds.I The continued explorationIof this moleculeand its derivatives promisesIto yield exciting breakthroughs.I